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Compound of Interest

Compound Name:

3-(Methylsulfonyl)-2-

oxoimidazolidine-1-carbonyl

chloride

Cat. No.: B1334973 Get Quote

An In-depth Technical Guide to the Safety and Handling of 3-(Methylsulfonyl)-2-
oxoimidazolidine-1-carbonyl chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-(Methylsulfonyl)-2-oxoimidazolidine-1-carbonyl chloride is a reactive chemical

intermediate used in the synthesis of various pharmaceutical compounds, most notably as a

key building block for antibiotics like Mezlocillin. Its utility in drug development is significant, but

its reactivity also necessitates a thorough understanding of its safety profile and proper

handling procedures to minimize risks to laboratory personnel and the environment. This guide

provides a comprehensive overview of the safety and handling of this compound, based on

available safety data sheets and chemical information.

Hazard Identification and Classification
This compound is classified as a hazardous substance and requires careful handling. The

primary hazards are associated with its corrosive nature.

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 3-(Methylsulfonyl)-2-oxoimidazolidine-1-carbonyl chloride is classified as follows:
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Skin Corrosion/Irritation: Category 1B[1]

Serious Eye Damage/Eye Irritation: Category 1[1]

Signal Word: Danger[1]

Hazard Statements:

H314: Causes severe skin burns and eye damage[1]

Precautionary Statements: A comprehensive list of precautionary statements can be found in

the safety data sheets. Key precautions include avoiding contact with skin and eyes, using

personal protective equipment, ensuring adequate ventilation, and proper storage and

disposal.[1]

Physical and Chemical Properties
A summary of the known physical and chemical properties of 3-(Methylsulfonyl)-2-
oxoimidazolidine-1-carbonyl chloride is provided in the table below. It is important to note

that some of this data is predicted and should be used with caution.

Property Value Reference

CAS Number 41762-76-9 [2][3][4][5]

Molecular Formula C5H7ClN2O4S [3][5]

Molecular Weight 226.64 g/mol [3][5]

Appearance Solid [4]

Melting Point 168-173 °C (lit.) [4]

Boiling Point 347.9 ± 25.0 °C (Predicted) [4]

Density 1.71 ± 0.1 g/cm³ (Predicted) [4]

Purity ≥98% [2]

Toxicological Information
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Detailed toxicological data such as LD50 or LC50 values for 3-(Methylsulfonyl)-2-
oxoimidazolidine-1-carbonyl chloride are not readily available in the public domain.[1]

However, based on its classification as a corrosive substance, it is expected to cause severe

damage upon direct contact.

Potential Health Effects:

Inhalation: May cause irritation of the lungs and respiratory system. Overexposure could lead

to serious illness.[1]

Skin Contact: Causes severe skin burns, characterized by itching, scaling, reddening, or

blistering.[1]

Eye Contact: Causes serious eye damage, which may include redness, pain, and severe

injury.[1]

Ingestion: If swallowed, do NOT induce vomiting. Rinse mouth and seek immediate medical

attention.[1]

Carcinogenicity: This compound is not classified as a carcinogen by IARC, NTP, or OSHA.[1]

Handling and Storage
Proper handling and storage procedures are critical to ensure safety in the laboratory.

Personal Protective Equipment (PPE)
A standard experimental workflow for handling this compound should always include the use of

appropriate PPE.
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(e.g., fume hood)

Gather appropriate PPE

Ensure safety

Chemical-resistant gloves Safety goggles and face shield Lab coat Use respirator if ventilation is inadequate
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Dissolve in an appropriate solvent

Perform reaction

Decontaminate work surfaces

Dispose of waste in a designated container
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Figure 1: Recommended Personal Protective Equipment Workflow.
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Storage
Store in a tightly-closed container in a cool, dry, well-ventilated area away from incompatible

substances. For long-term storage, a temperature of 2-8°C is recommended.[1] The compound

should be stored under an inert atmosphere (nitrogen or argon).[4]

Reactivity and Stability
Information on the specific reactivity and decomposition products of 3-(Methylsulfonyl)-2-
oxoimidazolidine-1-carbonyl chloride is limited. However, as an acyl chloride, it is expected

to be reactive towards nucleophiles, particularly water, alcohols, and amines. Contact with

moisture will likely lead to hydrolysis, producing hydrochloric acid and the corresponding

carbamic acid, which may be unstable.

Reacts With To Form

3-(Methylsulfonyl)-2-oxoimidazolidine-
1-carbonyl chloride

Water/Moisture

Alcohols

Amines

Strong Bases

Hydrochloric Acid

Corresponding Carbamic Acid
(potentially unstable)

Esters

Amides

Decomposition Products

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://aksci.com/sds/H307_SDS.pdf
https://m.chemicalbook.com/ChemicalProductProperty_DE_CB2372112.htm
https://www.benchchem.com/product/b1334973?utm_src=pdf-body
https://www.benchchem.com/product/b1334973?utm_src=pdf-body
https://www.benchchem.com/product/b1334973?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1334973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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